molecular formula C13H16N4O B6448699 4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]azetidin-3-yl}oxy)pyridine CAS No. 2640862-61-7

4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]azetidin-3-yl}oxy)pyridine

Cat. No. B6448699
CAS RN: 2640862-61-7
M. Wt: 244.29 g/mol
InChI Key: BPDOKMIQMPZVLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a pyridine derivative with a pyrazole and azetidine substituent. Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom . The pyrazole group is a class of organic compounds with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms . Azetidine is a saturated heterocycle, containing three carbon atoms and one nitrogen atom .


Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, would have a pyridine ring as the central structure, with the pyrazole and azetidine rings attached via an oxygen atom. The exact 3D conformation would depend on the specific spatial arrangement of these rings and the presence of any additional functional groups .


Chemical Reactions Analysis

As a nitrogen-containing heterocyclic compound, this molecule could participate in a variety of chemical reactions. The pyridine ring could undergo electrophilic substitution reactions, while the azetidine ring could be involved in ring-opening reactions. The pyrazole ring might undergo reactions at the carbon between the two nitrogens .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure, including the position and configuration of the pyrazole and azetidine rings. It would likely be a solid at room temperature, and its solubility would depend on the presence and position of any polar or charged groups .

Scientific Research Applications

Antileishmanial Activity

Leishmaniasis, caused by Leishmania parasites transmitted through sandfly bites, affects millions worldwide. Researchers have evaluated the antileishmanial potential of 4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]azetidin-3-yl}oxy)pyridine derivatives. Compound 13, in particular, displayed superior antipromastigote activity, outperforming standard drugs like miltefosine and amphotericin B deoxycholate .

Antimalarial Properties

Malaria, transmitted by Plasmodium-infected mosquitoes, remains a global health concern. The same compound, along with its derivatives (14 and 15), demonstrated promising inhibition effects against Plasmodium berghei. Compound 15 achieved 90.4% suppression, highlighting its potential as an antimalarial agent .

γ-Secretase Modulation

Researchers have used similar pyrazole-bearing compounds as reagents for synthesizing aminothiazoles. These compounds act as γ-secretase modulators, which play a role in Alzheimer’s disease research .

JAK2 Inhibition

The compound’s structural features have led to its exploration as a potential JAK2 inhibitor. JAK2 inhibitors are relevant in myeloproliferative disorders therapy .

TGF-β1 and ALK5 Signaling Inhibition

Pyridine derivatives, including those related to our compound, have been investigated as inhibitors of TGF-β1 and ALK5 signaling pathways. These pathways are implicated in fibrosis, cancer, and other diseases .

Anti-HIV and Anticancer Activities

Heterocycles containing the 1,2,3-triazole moiety (similar to our compound) have demonstrated anti-HIV and anticancer properties. These findings suggest potential applications in both infectious diseases and cancer research .

Future Directions

Future research on this compound could involve exploring its synthesis and characterization, studying its reactivity, and testing its biological activity. If it shows promising biological activity, it could be further optimized and potentially developed into a therapeutic agent .

properties

IUPAC Name

4-[1-[(1-methylpyrazol-4-yl)methyl]azetidin-3-yl]oxypyridine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H16N4O/c1-16-7-11(6-15-16)8-17-9-13(10-17)18-12-2-4-14-5-3-12/h2-7,13H,8-10H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BPDOKMIQMPZVLE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C(C=N1)CN2CC(C2)OC3=CC=NC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H16N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

244.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]azetidin-3-yl}oxy)pyridine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.